Cas no 7451-98-1 (3',4'-Dihydroxypropiophenone)

• Product Name: 3',4'-Dihydroxypropiophenone
• CAS No: 7451-98-1
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 85959
• PubChem ID: 96267
• Update Time: 2025-05-20

3',4'-Dihydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydroxypropiophenone
• 3',4'-Dihydroxypropiophenone
• 1-(3,4-dihydroxyphenyl)propan-1-one
• 4-propionylpyrocatechol
• Propiophenone,3',4'-dihydroxy
• NSC63842
• 1-(3,4-Dihydroxyphenyl)-1-propanone #
• Propiophenone,4'-dihydroxy-
• DTXSID60225510
• 7451-98-1
• UNII-BE96OIR5U0
• 1-Propanone,4-dihydroxyphenyl)-
• 1-(3,4-Dihydroxyphenyl)-1-propanone
• 1,2-DIHYDROXY-4-PROPIONYLBENZENE
• 1-Propanone, 1-(3,4-dihydroxyphenyl)-
• BE96OIR5U0
• Propiophenone, 3',4'-dihydroxy-
• SCHEMBL2991009
• CS-0206144
• 1-Propanone,1-(3,4-dihydroxyphenyl)-
• NSC 63842
• 4-Propionylbrenzcatechin
• MFCD00016440
• VS-12632
• 3', 4'-dihydroxypropiophenone
• AKOS015891105
• NSC-63842
• FT-0636490
• NCIOpen2_000251
• DB-021906
• G77430
• BBL034668
• STL416662

• MDL： MFCD00016440
• Inchi： 1S/C9H10O3/c1-2-7(10)6-3-4-8(11)9(12)5-6/h3-5,11-12H,2H2,1H3
• InChI Key： HNWIHBDMOYWCGX-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• Surface Charge: 0
• Tautomer Count: 47
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.237
• Melting Point: 145-146°C
• Boiling Point: 375.1°C at 760 mmHg
• Flash Point: 194.8°C
• Refractive Index: 1.579
• PSA: 57.53000
• LogP: 1.69050
• Solubility: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3',4'-Dihydroxypropiophenone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3',4'-Dihydroxypropiophenone

Introduction to 3',4'-Dihydroxypropiophenone (CAS No. 7451-98-1)

3',4'-Dihydroxypropiophenone, identified by its Chemical Abstracts Service (CAS) number 7451-98-1, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, belonging to the phenolic class, has garnered considerable attention due to its versatile applications and structural properties. The presence of two hydroxyl groups at the 3' and 4' positions relative to the benzene ring imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for various biological applications.

The compound's structure, characterized by a propiophenone core, facilitates its participation in multiple chemical transformations. These include condensation reactions, oxidation processes, and polymerization mechanisms, which are pivotal in the development of advanced materials and pharmaceuticals. The hydroxyl substituents further enhance its functionality, enabling interactions with enzymes, proteins, and other biomolecules. This dual functionality has positioned 3',4'-Dihydroxypropiophenone as a key player in drug discovery and material science.

In recent years, 3',4'-Dihydroxypropiophenone has been extensively studied for its potential in pharmaceutical applications. Its structural motif is reminiscent of several natural products known for their bioactivity. For instance, derivatives of this compound have been explored for their antimicrobial, antioxidant, and anti-inflammatory properties. The hydroxyl groups allow for easy modifications through etherification, esterification, or glycosylation, expanding its utility in medicinal chemistry.

One of the most compelling areas of research involving 3',4'-Dihydroxypropiophenone is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel compounds with therapeutic potential. Notably, studies have demonstrated its efficacy in generating molecules that interact with specific biological targets. These interactions are often mediated through hydrogen bonding or hydrophobic effects facilitated by the compound's aromatic and hydroxyl-rich structure.

The pharmaceutical industry has been particularly interested in 3',4'-Dihydroxypropiophenone due to its potential as an intermediate in the synthesis of antitumor agents. Preliminary studies suggest that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation. The mechanism often involves disrupting metabolic pathways or interfering with signal transduction cascades critical for tumor growth. This has opened up avenues for developing targeted therapies that could complement existing treatments.

Beyond pharmaceuticals, 3',4'-Dihydroxypropiophenone finds applications in materials science. Its ability to form stable complexes with metals makes it useful in catalysis and as a ligand in coordination chemistry. Additionally, the compound's photochemical properties have been exploited in the development of organic dyes and pigments. These applications highlight the compound's versatility beyond traditional biological contexts.

The synthesis of 3',4'-Dihydroxypropiophenone itself is an area of active interest. Researchers have developed efficient synthetic routes that maximize yield while minimizing environmental impact. Advances in green chemistry principles have led to processes that utilize renewable feedstocks and catalytic systems capable of operating under mild conditions. Such innovations are crucial for ensuring sustainable production methods for this valuable compound.

In conclusion, 3',4'-Dihydroxypropiophenone (CAS No. 7451-98-1) represents a cornerstone molecule in modern chemical research. Its unique structural features enable diverse applications across pharmaceuticals and materials science. The ongoing exploration of its derivatives and synthetic pathways underscores its importance as a building block for future advancements. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific innovation.